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Compound of Interest

Compound Name:
3-(4-Methylpentyl)piperidine

hydrochloride

Cat. No.: B15266739

Get Quote

A Note to the Reader: Initial searches for the specific compound "3-(4-
Methylpentyl)piperidine hydrochloride" did not yield sufficient public-domain scientific

literature to construct an in-depth technical guide. This suggests the compound may be novel,

proprietary, or not extensively studied. To provide a valuable and scientifically rigorous resource

for our target audience of researchers, scientists, and drug development professionals, this

guide will focus on the broader, well-documented, and highly relevant topic of Substituted

Piperidines. The principles, protocols, and applications discussed herein are foundational to the

study of novel piperidine derivatives.

Abstract
The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of a

vast number of pharmaceuticals and biologically active compounds.[1][2] This six-membered

nitrogen-containing heterocycle offers a unique combination of a three-dimensional structure, a

basic nitrogen atom for hydrogen bonding, and multiple points for substitution, enabling the

fine-tuning of physicochemical and pharmacological properties.[2] This guide provides a
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comprehensive overview of the synthesis, characterization, and applications of substituted

piperidines, with a focus on their role in modern drug discovery and development.

Introduction to the Piperidine Scaffold
Piperidine is a saturated heterocycle, structurally analogous to cyclohexane with one

methylene group replaced by a nitrogen atom.[3][4] Its conformational flexibility and the

presence of the nitrogen atom make it a privileged scaffold in drug design.[2] The piperidine

ring is prevalent in numerous FDA-approved drugs, demonstrating its versatility across a wide

range of therapeutic areas, including oncology, neuroscience, and infectious diseases.[2][5]

Table 1: Chemical Identifiers for Piperidine

Identifier Value Source

SMILES C1CCNCC1 [3]

InChIKey
NQRYJNQNLNOLGT-

UHFFFAOYSA-N
[3][6]

CAS Number 110-89-4 [6][7]

Molecular Formula C5H11N [3][6]

Molecular Weight 85.15 g/mol [3]

The hydrochloride salt of piperidine is a common form, enhancing its stability and solubility in

aqueous media.[8]

Table 2: Chemical Identifiers for Piperidine Hydrochloride
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Identifier Value Source

SMILES C1CCNCC1.Cl [8]

InChIKey
VEIWYFRREFUNRC-

UHFFFAOYSA-N
[8]

CAS Number 6091-44-7 [9][10]

Molecular Formula C5H12ClN

Molecular Weight 121.61 g/mol

Synthesis of Substituted Piperidines
The synthesis of substituted piperidines is a well-established field in organic chemistry, with

numerous methodologies available to control regioselectivity and stereoselectivity. The choice

of synthetic route is often dictated by the desired substitution pattern and the availability of

starting materials.

Reduction of Pyridine Derivatives
One of the most common methods for synthesizing piperidines is the reduction of substituted

pyridines. This approach is advantageous due to the wide availability of pyridine precursors.

Catalytic Hydrogenation: This method typically employs transition metal catalysts such as

platinum, palladium, or rhodium on a carbon support. The reaction conditions, including

pressure, temperature, and solvent, can be optimized to achieve high yields.[1]

Chemical Reduction: Reagents like sodium in ethanol or lithium aluminum hydride can also

be used for the reduction of pyridines, although these methods may have lower functional

group tolerance compared to catalytic hydrogenation.

Cyclization Reactions
Intramolecular cyclization of acyclic precursors is a powerful strategy for the de novo synthesis

of the piperidine ring.
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Reductive Amination: The intramolecular reductive amination of δ-amino ketones or δ-amino

aldehydes provides a direct route to N-substituted piperidines.

Aza-Diels-Alder Reaction: The [4+2] cycloaddition of an imine with a diene is a versatile

method for constructing tetrahydropyridine intermediates, which can then be reduced to the

corresponding piperidines.

Alkene Cyclization: Gold- or palladium-catalyzed oxidative amination of non-activated

alkenes has emerged as a modern technique for the synthesis of substituted piperidines.[1]

Alkylation of Piperidine Derivatives
Direct alkylation of pre-formed piperidine rings or their precursors can be an effective way to

introduce substituents at specific positions. For instance, the regioselective 3-alkylation of

piperidine can be achieved through the formation of an enamide anion from Δ¹-piperideine,

followed by reaction with an alkyl halide.[11]
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Caption: General synthetic strategies for substituted piperidines.

Characterization and Analytical Methods
The structural elucidation and purity assessment of synthesized piperidine derivatives are

crucial for their application in drug discovery. A combination of spectroscopic and

chromatographic techniques is typically employed.

Spectroscopic Methods
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

determining the connectivity and stereochemistry of substituted piperidines. The chemical

shifts and coupling constants of the piperidine ring protons provide valuable information

about the conformation of the ring and the orientation of substituents.[12]

Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound

and can provide structural information through fragmentation patterns. Electrospray

ionization (ESI) is a commonly used technique for the analysis of piperidine derivatives.[13]

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying characteristic functional

groups, such as N-H stretches in secondary piperidines and C=O stretches in piperidone

derivatives.[14]

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique for

assessing the purity of piperidine derivatives. Due to the lack of a strong UV chromophore in

many simple piperidines, derivatization or the use of universal detectors like Charged

Aerosol Detectors (CAD) or Evaporative Light Scattering Detectors (ELSD) may be

necessary.[13]

Gas Chromatography (GC): GC, often coupled with mass spectrometry (GC-MS), is suitable

for the analysis of volatile piperidine derivatives.
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Caption: A typical workflow for the characterization of synthesized piperidine derivatives.

Applications in Drug Discovery and Development
The versatility of the piperidine scaffold has led to its incorporation into a wide array of

therapeutic agents. The ability to introduce substituents at various positions on the ring allows

for the optimization of drug-like properties such as potency, selectivity, and pharmacokinetic

profiles.

Central Nervous System (CNS) Disorders
Many drugs targeting the CNS contain a piperidine moiety. The basic nitrogen of the piperidine

ring can be protonated at physiological pH, facilitating interactions with receptors in the brain.

Examples include antipsychotics like haloperidol and analgesics such as fentanyl.[15]

Oncology
Piperidine derivatives have been developed as potent anticancer agents. For instance, certain

substituted piperidines have shown activity against androgen-refractory cancer cell lines by
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targeting muscarinic acetylcholine receptors.[5]

Antimicrobial Agents
The piperidine ring is a structural feature in some natural and synthetic compounds with

antimicrobial properties.[14][16] Research in this area continues to explore novel piperidine

derivatives to combat drug-resistant pathogens.

Table 3: Examples of FDA-Approved Drugs Containing a Piperidine Scaffold

Drug Name Therapeutic Area Brief Mechanism of Action

Haloperidol Antipsychotic
Dopamine D2 receptor

antagonist

Fentanyl Analgesic µ-opioid receptor agonist

Loratadine Antihistamine
Histamine H1 receptor

antagonist

Ropivacaine Anesthetic
Voltage-gated sodium channel

blocker

Methylphenidate ADHD Treatment
Norepinephrine and dopamine

reuptake inhibitor

Future Perspectives
The synthesis and application of substituted piperidines remain an active area of research.

Recent advances focus on developing more efficient and stereoselective synthetic methods,

including biocatalytic approaches and novel cross-coupling reactions.[17] The exploration of

new substitution patterns on the piperidine ring will undoubtedly lead to the discovery of novel

therapeutic agents with improved efficacy and safety profiles.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications -
PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/177853532
https://www.organic-chemistry.org/synthesis/heterocycles/cyclic-amines/piperidines.shtm
https://phys.org/news/2024-12-modular-strategy-piperidine-synthesis-pharmaceuticals.html
https://pubchem.ncbi.nlm.nih.gov/compound/17749771
https://www.researchgate.net/post/Piperidine_derivatives-extra_peak_in_pure_compounds_Why_and_how_to_change_it
https://webbook.nist.gov/cgi/cbook.cgi?ID=C42796281
https://commonchemistry.cas.org/detail?cas_rn=6091-44-7
https://www.benchchem.com/product/b15266739?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15266739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. lifechemicals.com [lifechemicals.com]

3. Piperidine | C5H11N | CID 8082 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Exposome-Explorer - Piperidine (Compound) [exposome-explorer.iarc.fr]

5. encyclopedia.pub [encyclopedia.pub]

6. Piperidine [webbook.nist.gov]

7. UNII - 67I85E138Y | UNII Search Service [precision.fda.gov]

8. CAS 6091-44-7: Piperidine hydrochloride | CymitQuimica [cymitquimica.com]

9. Piperidine hydrochloride | 6091-44-7 [chemicalbook.com]

10. pharmaffiliates.com [pharmaffiliates.com]

11. digitalcommons.odu.edu [digitalcommons.odu.edu]

12. bibliotecadigital.uchile.cl [bibliotecadigital.uchile.cl]

13. pdf.benchchem.com [pdf.benchchem.com]

14. derpharmachemica.com [derpharmachemica.com]

15. tandfonline.com [tandfonline.com]

16. ajchem-a.com [ajchem-a.com]

17. news-medical.net [news-medical.net]

To cite this document: BenchChem. [A Technical Guide to Substituted Piperidines: Synthesis,
Characterization, and Applications in Drug Discovery]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15266739/docs#a-technical-guide-to-
substituted-piperidines-synthesis-characterization-and-applications-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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